Cas no 2411178-80-6 (2-Chloro-N-[(2S)-1-hydroxybutan-2-yl]-N-[(4-methyl-3-nitrophenyl)methyl]acetamide)

• Product Name: 2-Chloro-N-[(2S)-1-hydroxybutan-2-yl]-N-[(4-methyl-3-nitrophenyl)methyl]acetamide
• CAS No: 2411178-80-6
• MF: C₁₄H₁₉ClN₂O₄
• MW: 314.764662981033
• CID: 5357109
• PubChem ID: 154879725
• Update Time: 2025-11-04

2-Chloro-N-[(2S)-1-hydroxybutan-2-yl]-N-[(4-methyl-3-nitrophenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[(2S)-1-hydroxybutan-2-yl]-N-[(4-methyl-3-nitrophenyl)methyl]acetamide
• Z4323339408

• Inchi： 1S/C14H19ClN2O4/c1-3-12(9-18)16(14(19)7-15)8-11-5-4-10(2)13(6-11)17(20)21/h4-6,12,18H,3,7-9H2,1-2H3/t12-/m0/s1
• InChI Key： OZGKNSRTCUNXFS-LBPRGKRZSA-N
• SMILES： ClCC(N(CC1C=CC(C)=C(C=1)[N+](=O)[O-])[C@H](CO)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 361
• XLogP3: 2.3
• Topological Polar Surface Area: 86.4

Additional information on 2-Chloro-N-[(2S)-1-hydroxybutan-2-yl]-N-[(4-methyl-3-nitrophenyl)methyl]acetamide

Exploring 2-Chloro-N-[(2S)-1-hydroxybutan-2-yl]-N-[(4-methyl-3-nitrophenyl)methyl]acetamide (CAS No. 2411178-80-6): Properties, Applications, and Market Insights

2-Chloro-N-[(2S)-1-hydroxybutan-2-yl]-N-[(4-methyl-3-nitrophenyl)methyl]acetamide (CAS 2411178-80-6) is a specialized organic compound with a unique molecular structure that has garnered attention in pharmaceutical and agrochemical research. This compound, characterized by its chloroacetamide backbone and nitrophenyl substituent, exhibits properties that make it valuable for various industrial applications. In this article, we delve into its chemical characteristics, potential uses, and the latest market trends surrounding this intriguing molecule.

The molecular formula of 2-Chloro-N-[(2S)-1-hydroxybutan-2-yl]-N-[(4-methyl-3-nitrophenyl)methyl]acetamide reflects its complex architecture, combining a hydroxybutyl group with a nitro-substituted aromatic ring. Researchers have been particularly interested in its stereospecific (S)-configuration, which may influence its biological activity. The presence of both electron-withdrawing (nitro) and electron-donating (hydroxy) groups creates interesting electronic properties that could be exploited in drug design or material science applications.

Recent studies suggest potential applications of CAS 2411178-80-6 in the development of novel pharmaceutical intermediates. The compound's ability to serve as a building block for more complex molecules has made it valuable in medicinal chemistry. Its structural features, particularly the chloroacetamide moiety, are known to interact with various biological targets, making it a candidate for further investigation in drug discovery programs focused on central nervous system disorders or metabolic diseases.

In the agrochemical sector, derivatives of 2-Chloro-N-[(2S)-1-hydroxybutan-2-yl]-N-[(4-methyl-3-nitrophenyl)methyl]acetamide have shown promise as potential plant growth regulators or pest control agents. The nitrophenyl group in particular is a common feature in many commercial herbicides and insecticides, suggesting possible applications in crop protection formulations. Researchers are exploring whether modifications to this core structure could lead to more effective or environmentally friendly agricultural solutions.

The synthesis of CAS 2411178-80-6 typically involves multi-step organic reactions, with careful control needed to maintain the desired (S)-stereochemistry. Current manufacturing processes focus on optimizing yield and purity while minimizing environmental impact, reflecting the growing industry emphasis on green chemistry principles. Analytical characterization of this compound typically employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry to verify its structure and purity.

Market demand for specialized compounds like 2-Chloro-N-[(2S)-1-hydroxybutan-2-yl]-N-[(4-methyl-3-nitrophenyl)methyl]acetamide has been steadily increasing, particularly from the pharmaceutical research and agrochemical development sectors. The global push for novel therapeutic agents and sustainable agricultural solutions has created new opportunities for manufacturers of such fine chemicals. Current pricing trends reflect the compound's specialized nature and the complexity of its synthesis.

Storage and handling of CAS 2411178-80-6 require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper chemical safety protocols should always be followed, including the use of appropriate personal protective equipment. The compound's stability under various conditions is an area of ongoing research, with particular attention to its sensitivity to light, moisture, and temperature fluctuations.

Future research directions for 2-Chloro-N-[(2S)-1-hydroxybutan-2-yl]-N-[(4-methyl-3-nitrophenyl)methyl]acetamide may explore its potential as a scaffold for drug discovery or its utility in material science applications. The compound's unique combination of functional groups offers numerous possibilities for chemical modification, potentially leading to new derivatives with enhanced properties. Academic and industrial laboratories continue to investigate this molecule's full potential.

For researchers interested in working with CAS 2411178-80-6, several commercial suppliers currently offer this compound in various quantities and purity grades. When sourcing this material, it's important to verify the supplier's analytical data and quality control processes to ensure the compound meets your specific research requirements. The development of more efficient synthetic routes remains an active area of investigation in organic chemistry.

In conclusion, 2-Chloro-N-[(2S)-1-hydroxybutan-2-yl]-N-[(4-methyl-3-nitrophenyl)methyl]acetamide represents an interesting case study in modern specialty chemical development. Its complex structure and potential applications across multiple industries make it a compound worth watching as research progresses. As with many such specialized molecules, its ultimate value will depend on continued scientific exploration and technological innovation in the fields it may impact.